molecular formula C45H74O10 B1233625 1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol

1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol

Cat. No. B1233625
M. Wt: 775.1 g/mol
InChI Key: QUZHZFAQJATMCA-VLTMIGNISA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol is a glycosylglycerol derivative.

Scientific Research Applications

Anti-Inflammatory Activities

1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol, found in Perilla frutescens, shows significant anti-inflammatory effects in lipopolysaccharide-stimulated murine macrophages. It inhibits the production of TNF-α, IL-1β, and IL-6, providing insights into the traditional anti-inflammatory effect of Perilla frutescens (Yu Zi et al., 2021).

Membrane Dynamics

Molecular dynamics simulations of lipid membranes containing this compound have been conducted. These studies provide insights into the bilayer structure, molecular organization, and dynamics of such membranes, useful for understanding biological membrane properties (Jon Kapla et al., 2012).

Anti-Tumor and Antibacterial Activities

Compounds containing this compound have shown significant antibacterial and antitumor activities. Such findings are significant for the development of new therapeutic agents (J. Dai et al., 2001).

Platelet-Activating Factor Antagonism

Diacylglycolipids containing this compound have been identified as potent platelet-activating factor (PAF) antagonists, which is important for the development of anti-inflammatory and cardioprotective drugs (G. Fan et al., 2008).

Chemotaxis Inhibition

In Rosa canina, this glycerolipid inhibits the chemotaxis of human peripheral blood neutrophils in vitro, which may explain the anti-inflammatory properties of rose hip herbal remedies (E. Larsen et al., 2003).

Spectroscopic Studies

Spectroscopic studies of this glycerolipid in different solvents have provided insights into its secondary structure and dynamics, contributing to our understanding of lipid behavior in various environments (S. R. Johns et al., 1977).

Hepatoprotective Potential

Studies suggest that this glycerolipid could have hepatoprotective properties, which is important for developing liver-protective therapies (K. Jung et al., 2005).

properties

Molecular Formula

C45H74O10

Molecular Weight

775.1 g/mol

IUPAC Name

[2-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

InChI

InChI=1S/C45H74O10/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(47)52-36-38(37-53-45-44(51)43(50)42(49)39(35-46)55-45)54-41(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,38-39,42-46,49-51H,3-4,9-10,15-16,21-37H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-/t38?,39-,42+,43+,44-,45-/m1/s1

InChI Key

QUZHZFAQJATMCA-VLTMIGNISA-N

Isomeric SMILES

CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)OCC(CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC

SMILES

CCC=CCC=CCC=CCCCCCCCC(=O)OCC(COC1C(C(C(C(O1)CO)O)O)O)OC(=O)CCCCCCCC=CCC=CCC=CCC

Canonical SMILES

CCC=CCC=CCC=CCCCCCCCC(=O)OCC(COC1C(C(C(C(O1)CO)O)O)O)OC(=O)CCCCCCCC=CCC=CCC=CCC

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol
Reactant of Route 2
Reactant of Route 2
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol
Reactant of Route 3
Reactant of Route 3
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol
Reactant of Route 4
Reactant of Route 4
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol
Reactant of Route 5
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol
Reactant of Route 6
1,2-Di-(9Z,12Z,15Z-octadecatrienoyl)-3-O-beta-D-galactosyl-sn-glycerol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.